Cas no 1421452-60-9 (2-chloro-6-fluoro-N-6-(morpholin-4-yl)pyrimidin-4-ylbenzamide)

• Product Name: 2-chloro-6-fluoro-N-6-(morpholin-4-yl)pyrimidin-4-ylbenzamide
• CAS No: 1421452-60-9
• MF: C₁₅H₁₄ClFN₄O₂
• MW: 336.748665332794
• CID: 5948158
• PubChem ID: 71794828
• Update Time: 2025-06-08

2-chloro-6-fluoro-N-6-(morpholin-4-yl)pyrimidin-4-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-6-(morpholin-4-yl)pyrimidin-4-ylbenzamide
• 2-chloro-6-fluoro-N-(6-morpholin-4-ylpyrimidin-4-yl)benzamide
• F6257-1771
• 2-CHLORO-6-FLUORO-N-[6-(MORPHOLIN-4-YL)PYRIMIDIN-4-YL]BENZAMIDE
• 2-chloro-6-fluoro-N-(6-morpholinopyrimidin-4-yl)benzamide
• VU0541780-1
• AKOS024545567
• 1421452-60-9

• Inchi： 1S/C15H14ClFN4O2/c16-10-2-1-3-11(17)14(10)15(22)20-12-8-13(19-9-18-12)21-4-6-23-7-5-21/h1-3,8-9H,4-7H2,(H,18,19,20,22)
• InChI Key： BNAVNQUYKLXQSS-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCOCC2)=NC=N1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 336.0789316g/mol
• Monoisotopic Mass: 336.0789316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-chloro-6-fluoro-N-6-(morpholin-4-yl)pyrimidin-4-ylbenzamide

Comprehensive Overview of 2-chloro-6-fluoro-N-6-(morpholin-4-yl)pyrimidin-4-ylbenzamide (CAS No. 1421452-60-9)

2-chloro-6-fluoro-N-6-(morpholin-4-yl)pyrimidin-4-ylbenzamide (CAS No. 1421452-60-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyrimidine core, a benzamide moiety, and a morpholine ring, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups enable interactions with biological targets, positioning it as a promising candidate for further development.

In recent years, the demand for heterocyclic compounds like 2-chloro-6-fluoro-N-6-(morpholin-4-yl)pyrimidin-4-ylbenzamide has surged due to their role in designing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in academic and industrial databases. The compound’s CAS No. 1421452-60-9 is often queried alongside terms such as "synthesis methods," "biological activity," and "structure-activity relationship," reflecting its relevance in modern chemistry.

The synthesis of 2-chloro-6-fluoro-N-6-(morpholin-4-yl)pyrimidin-4-ylbenzamide typically involves multi-step reactions, including nucleophilic substitution and amidation. Optimizing these processes is a hot topic, as efficiency and yield are critical for scaling production. Green chemistry principles, such as reducing solvent waste and using catalytic methods, are increasingly applied to its synthesis, aligning with global sustainability trends.

From a pharmacological perspective, the morpholine and pyrimidine segments of this compound are known to enhance bioavailability and target specificity. These features make it a subject of interest in oncology and neurology research, where precision therapeutics are in high demand. Searches for "drug-like properties of morpholine derivatives" or "pyrimidine-based therapeutics" often highlight its potential applications.

In agrochemistry, 2-chloro-6-fluoro-N-6-(morpholin-4-yl)pyrimidin-4-ylbenzamide is explored for its role in developing next-generation pesticides. Its ability to interfere with metabolic pathways in pests while minimizing environmental impact resonates with the growing focus on eco-friendly crop protection solutions. Keywords like "low-toxicity agrochemicals" and "molecular design for pest control" frequently appear in related discussions.

Analytical characterization of this compound involves advanced techniques such as NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and reproducibility in research. Queries about "analytical validation of complex heterocycles" underscore the importance of robust quality control in its utilization.

Future research directions for CAS No. 1421452-60-9 may include computational modeling to predict its interactions with novel targets or derivatization to enhance its physicochemical properties. The integration of AI-driven drug discovery tools could accelerate these efforts, a trend reflected in rising searches for "machine learning in chemical synthesis."

In summary, 2-chloro-6-fluoro-N-6-(morpholin-4-yl)pyrimidin-4-ylbenzamide represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications and alignment with industry trends ensure its continued relevance in both academic and commercial spheres.